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Compound of Interest

Compound Name: 2,5,6-Trimethylbenzoxazole

Cat. No.: B090905 Get Quote

For researchers, scientists, and professionals in drug development, securing a reliable supply

of specific chemical compounds is a critical first step in the research and development pipeline.

This technical guide provides an overview of commercial suppliers for 2,5,6-
trimethylbenzoxazole (CAS No. 19219-98-8), along with key technical data to facilitate

procurement and experimental planning. While detailed experimental protocols and specific

signaling pathway information for this particular compound are not readily available in the

public domain, this guide offers a foundational summary of its properties and sourcing.

Chemical Properties
2,5,6-Trimethylbenzoxazole is a heterocyclic organic compound with the molecular formula

C₁₀H₁₁NO and a molecular weight of 161.20 g/mol .[1][2][3][4] Its structure consists of a

benzene ring fused to an oxazole ring, with three methyl group substituents.

Commercial Suppliers
A number of chemical suppliers offer 2,5,6-trimethylbenzoxazole, typically for research and

development purposes. The purity and available quantities can vary between suppliers. It is

important to note that some suppliers, like Sigma-Aldrich, provide this compound as part of a

collection of rare chemicals and may not perform extensive analytical data collection, placing

the responsibility of confirming identity and purity on the buyer.
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Supplier
Product/Catalo
g No.

Purity Physical Form Notes

Santa Cruz

Biotechnology
sc-254347 --- ---

For research use

only.[1]

TCI Chemicals T1845 >98.0% (HPLC)

White to light

yellow/orange

powder/crystal

Melting point:

92.0 to 95.0 °C.

Sigma-Aldrich S439428 --- ---

Sold as part of

the AldrichCPR

collection of rare

chemicals; buyer

assumes

responsibility for

confirming

identity and

purity.

Fisher Scientific T18455G
≥98.0% (HPLC)

[4]

Crystalline

Powder[4]

Melting point:

93°C.[4]

CymitQuimica 3B-T1845
>98.0% (HPLC)

[3]

White to Light

yellow to Light

orange powder

to crystal[3]

For lab use only.

[3]

ChemicalBook --- ---
powder to

crystal[5]

Provides a list of

45 suppliers in

China.[6]

CP Lab Safety T1845 --- ---

For professional

manufacturing,

research

laboratories and

industrial /

commercial

usage only.[7]
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Experimental Protocols and Signaling Pathways
As of the latest search, specific, detailed experimental protocols for the synthesis or application

of 2,5,6-trimethylbenzoxazole are not widely published in readily accessible scientific

literature. General methods for the synthesis of benzoxazoles, such as the Phillips

condensation involving the reaction of an ortho-aminophenol with a carboxylic acid, are known.

[8] One patent describes a method for synthesizing a related compound, 2-mercapto-6-

chlorobenzoxazole, which may offer some insights into potential synthetic strategies.[9]

Similarly, no specific signaling pathways that are directly modulated by 2,5,6-
trimethylbenzoxazole have been documented in the available literature. Research on other

benzoxazole derivatives has shown immunosuppressive activity by inhibiting T lymphocyte

proliferation through the JAK3/STAT5 signaling pathway, suggesting a potential area of

investigation for analogous compounds.[10]

Experimental Workflow for Compound Procurement
and Initial Characterization
For researchers acquiring 2,5,6-trimethylbenzoxazole, a typical initial workflow would involve

sourcing, identity and purity confirmation, and preparation for experimental use.
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A typical workflow for the procurement and initial handling of a commercial chemical
compound.

General Structure of the Benzoxazole Core
The core chemical structure of benzoxazole is a bicyclic aromatic compound. Understanding

this fundamental structure is key to exploring its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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